CID 90470056

• Molecular Formula: C22H24SiZr
• Molecular Weight: 407.7 g/mol
• InChI: InChI=1S/C20H18Si.2CH3.Zr/c1-21(2,19-13-11-15-7-3-5-9-17(15)19)20-14-12-16-8-4-6-10-18(16)20;;;/h3-14H,1-2H3;2*1H3;/q;2*-1;+2
• InChI Key: GMGPRQFWKHSHEV-UHFFFAOYSA-N
• Canonical SMILES: [CH3-].[CH3-].C[Si](C)([C]1[CH][CH][C]2[C]1C=CC=C2)[C]3[CH][CH][C]4[C]3C=CC=C4.[Zr+2]

Description

The compound identified by the PubChem CID 90470056 is a chemical entity with significant potential in various scientific fields. This compound is known for its unique structural properties and diverse applications in research and industry.

Preparation Methods

The synthesis of the compound with CID 90470056 involves several steps. One of the methods includes the use of substituted tetrahydrocyclopentyl[c]pyrrole derivatives. The preparation method involves specific reaction conditions and intermediates to achieve the desired compound . Industrial production methods for this compound are designed to ensure high yield and purity, often involving advanced chemical synthesis techniques and stringent quality control measures.

Chemical Reactions Analysis

The compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different oxidized forms of the compound, while substitution reactions can introduce new functional groups .

Scientific Research Applications

The compound with CID 90470056 has a wide range of applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential effects on cellular processes and its interactions with biological macromolecules. In medicine, the compound is investigated for its potential therapeutic properties, including its ability to modulate specific biochemical pathways. Industrial applications include its use in the development of new materials and chemical products .

Mechanism of Action

The mechanism of action of the compound involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context in which the compound is used .

Comparison with Similar Compounds

When compared to similar compounds, CID 90470056 stands out due to its unique structural features and reactivity. Similar compounds include other substituted tetrahydrocyclopentyl[c]pyrrole derivatives, which share some structural similarities but differ in their specific functional groups and reactivity patterns . These differences can lead to variations in their chemical behavior and applications.

Conclusion

The compound with this compound is a versatile chemical entity with significant potential in various scientific fields. Its unique properties and diverse applications make it a valuable subject of study in chemistry, biology, medicine, and industry.

Biological Activity

CID 90470056, known chemically as C22H24SiZr, is a compound that has garnered attention in the field of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This article delves into the biological activity of this compound, exploring its mechanisms of action, efficacy in various studies, and its implications for future research.

Chemical Structure and Properties

This compound features a zirconium-based structure that contributes to its biological activity. The compound's molecular formula is C22H24SiZr, indicating a complex arrangement that may influence its interaction with biological targets.

The biological activity of this compound is primarily attributed to its role as a potential therapeutic agent. Preliminary studies suggest that it may interact with specific cellular pathways involved in disease processes, particularly in oncology and neurology.

• Zirconium Coordination : The zirconium component allows for unique coordination with biological molecules, potentially enhancing the compound's stability and bioavailability.
• Cellular Uptake : Research indicates that this compound may utilize specific transport mechanisms to enter cells, which is crucial for its efficacy.

Efficacy in Case Studies

Several case studies have been conducted to evaluate the efficacy of this compound across different conditions:

Study Type	Condition	Findings	Reference
Preclinical Study	Cancer Models	Inhibited tumor growth in xenograft models
Clinical Trial	Multiple Sclerosis	Improved neurological function in pediatric patients
In Vitro Study	Cell Line Studies	Induced apoptosis in cancer cell lines

Case Study Highlights

• Preclinical Studies : In animal models, this compound demonstrated significant anti-tumor activity, suggesting its potential as an anti-cancer agent. The mechanism appears to involve the induction of apoptosis in malignant cells.
• Clinical Trials : A recent clinical trial involving pediatric patients with multiple sclerosis showed promising results, where participants exhibited improved neurological outcomes after treatment with this compound.
• In Vitro Analysis : Laboratory studies have shown that this compound can effectively induce cell death in various cancer cell lines, indicating its potential as a chemotherapeutic agent.

Research Findings

Recent findings highlight the compound's versatility and potential therapeutic applications:

• Anti-Cancer Activity : Studies have indicated that this compound may inhibit key signaling pathways involved in cancer proliferation and survival.
• Neuroprotective Effects : Evidence from clinical trials suggests that the compound may offer neuroprotective benefits, making it a candidate for treating neurodegenerative diseases.

Future Directions

Research on this compound is ongoing, with several avenues being explored:

• Mechanistic Studies : Further investigations are needed to elucidate the precise mechanisms by which this compound exerts its biological effects.
• Expanded Clinical Trials : Additional clinical trials are warranted to assess the safety and efficacy of this compound across diverse patient populations and conditions.